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Cat. No.: B1582701
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Abstract: This technical guide provides a comprehensive overview of 2-
phenylpropionaldehyde dimethyl acetal, a significant fragrance and flavor compound. It
details the molecule's core physicochemical properties, including its molecular weight,
synthesis protocols, and methods for analytical verification. This document is intended for
researchers, chemists, and professionals in the drug development and fragrance industries,
offering expert insights into its synthesis and application, grounded in established scientific
principles.

Core Chemical Identity and Physicochemical
Properties

2-Phenylpropionaldehyde dimethyl acetal, also known by synonyms such as hydratropic
aldehyde dimethyl acetal and 1,1-dimethoxy-2-phenylpropane, is a synthetic aromatic
compound valued for its unique organoleptic properties.[1][2] Its chemical identity and key
physical data are fundamental to its application and are summarized below.
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A critical starting point for any laboratory work is the accurate calculation of substance

quantities, for which the molecular weight is indispensable. The molecular weight of 2-

phenylpropionaldehyde dimethyl acetal is 180.24 g/mol .[1][2] This value is derived from its
chemical formula, C11H1602.[1][3][4]

Table 1: Core Properties of 2-Phenylpropionaldehyde Dimethyl Acetal

Property Value Source(s)
Molecular Weight 180.24 g/mol [11[2]
Chemical Formula C11H1602 [3114]
CAS Number 90-87-9 [1][2]
1,1-dimethoxypropan-2-
IUPAC Name [11[4]
ylbenzene
Colorless to slightly yellow
Appearance o [1]
liquid
Density 0.992 g/mL at 25 °C [2][5]
Boiling Point 100-101 °C at 12 mmHg [2][5]

Refractive Index

1.492 - 1.497 at 20 °C

[1]3]

Solubility

Insoluble in water; Soluble in

ether and alcohol

[1]5]

Odor Profile

Floral, green, leafy, with

mushroom and walnut notes

[3](5]

Below is the chemical structure of the molecule, rendered using the DOT language.

Caption: Chemical structure of 2-phenylpropionaldehyde dimethyl acetal.

Synthesis Protocol and Mechanistic Insight

The synthesis of acetals from aldehydes is a cornerstone of organic chemistry, serving as a

protective strategy for the carbonyl group. The formation of 2-phenylpropionaldehyde
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dimethyl acetal is typically achieved through the acid-catalyzed reaction of 2-
phenylpropionaldehyde with methanol.[5]

Causality in Experimental Design: The choice of an acid catalyst (e.g., HCI or p-toluenesulfonic
acid) is critical as it protonates the carbonyl oxygen, thereby increasing the electrophilicity of
the carbonyl carbon and making it susceptible to nucleophilic attack by methanol. An excess of
methanol is used to drive the equilibrium towards the acetal product, in accordance with Le
Chételier's principle. The removal of water, a byproduct of the reaction, is also essential for
maximizing the yield.

Experimental Protocol: Synthesis

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2-phenylpropionaldehyde (1 equivalent) in an excess of dry methanol
(5-10 equivalents).

o Catalysis: Add a catalytic amount of concentrated hydrochloric acid (HCI) or p-
toluenesulfonic acid to the solution.

o Reaction: Stir the mixture at room temperature. The reaction progress should be monitored
by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to observe the
disappearance of the starting aldehyde.

e Quenching: Once the reaction is complete, neutralize the acid catalyst by adding a weak
base, such as a saturated sodium bicarbonate solution, until effervescence ceases.

o Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent like diethyl ether.

 Purification: Wash the organic layer with brine, dry it over anhydrous magnesium sulfate, and
concentrate it under reduced pressure. The crude product can be further purified by vacuum
distillation.

Self-Validation and Characterization

To confirm the identity and purity of the synthesized 2-phenylpropionaldehyde dimethyl
acetal, spectroscopic analysis is employed. Techniques such as Nuclear Magnetic Resonance

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1582701/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-phenylpropionaldehyde-dimethyl-acetal
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7479807.htm
https://www.benchchem.com/product/b1582701/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-phenylpropionaldehyde-dimethyl-acetal
https://www.benchchem.com/product/b1582701/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-phenylpropionaldehyde-dimethyl-acetal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

(NMR) and Infrared (IR) spectroscopy provide a structural fingerprint of the molecule.[1] High-

Performance Liquid Chromatography (HPLC) can also be used to assess purity.[6]

Synthesis Workflow
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Caption: Workflow for the synthesis and validation of the target compound.

Applications and Industrial Significance

2-Phenylpropionaldehyde dimethyl acetal is primarily utilized as a fragrance and flavoring
agent.[3][4] Its characteristic scent, described as floral and green with nutty undertones, makes
it a valuable component in perfumes, cosmetics, and personal care products.[3][4] In the food
industry, it is used to impart fruity and spicy notes to various products.[5] The stability of the
acetal group compared to the aldehyde makes it a more robust and long-lasting ingredient in
different formulations.

Safety and Handling

From a safety perspective, 2-phenylpropionaldehyde dimethyl acetal is classified as harmful
if swallowed.[1] It can also cause skin and eye irritation.[3] Therefore, appropriate personal
protective equipment, including gloves and safety glasses, should be worn when handling this
chemical.[2] It is important to work in a well-ventilated area to avoid inhalation.[7] The Joint
FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated this substance and
concluded that there is "no safety concern at current levels of intake when used as a flavouring
agent".[1][8]

Conclusion

This guide has provided a detailed technical overview of 2-phenylpropionaldehyde dimethyl
acetal, starting from its fundamental molecular weight and physicochemical properties. The
synthesis has been described with an emphasis on the rationale behind the experimental
choices, and a clear workflow for synthesis and validation has been presented. Its applications
in the fragrance and flavor industries, along with essential safety protocols, have also been
covered. This comprehensive information serves as a valuable resource for scientists and
researchers working with this versatile aromatic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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